6α-Chloro Prednisone
6α-Chloro Prednisone
Chloroprednisone is a 21-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
52080-57-6
VCID:
VC0127378
InChI:
InChI=1S/C21H25ClO5/c1-19-5-3-11(24)7-14(19)15(22)8-12-13-4-6-21(27,17(26)10-23)20(13,2)9-16(25)18(12)19/h3,5,7,12-13,15,18,23,27H,4,6,8-10H2,1-2H3/t12-,13-,15-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CC(=O)C3C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC34C)Cl
Molecular Formula:
C21H25ClO5
Molecular Weight:
392.9 g/mol
6α-Chloro Prednisone
CAS No.: 52080-57-6
Reference Standards
VCID: VC0127378
Molecular Formula: C21H25ClO5
Molecular Weight: 392.9 g/mol
| CAS No. | 52080-57-6 |
|---|---|
| Product Name | 6α-Chloro Prednisone |
| Molecular Formula | C21H25ClO5 |
| Molecular Weight | 392.9 g/mol |
| IUPAC Name | (6S,8S,9S,10R,13S,14S,17R)-6-chloro-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione |
| Standard InChI | InChI=1S/C21H25ClO5/c1-19-5-3-11(24)7-14(19)15(22)8-12-13-4-6-21(27,17(26)10-23)20(13,2)9-16(25)18(12)19/h3,5,7,12-13,15,18,23,27H,4,6,8-10H2,1-2H3/t12-,13-,15-,18+,19-,20-,21-/m0/s1 |
| Standard InChIKey | NPSLCOWKFFNQKK-ZPSUVKRCSA-N |
| Isomeric SMILES | C[C@]12CC(=O)[C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)CO)O)C[C@@H](C4=CC(=O)C=C[C@]34C)Cl |
| SMILES | CC12CC(=O)C3C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC34C)Cl |
| Canonical SMILES | CC12CC(=O)C3C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC34C)Cl |
| Description | Chloroprednisone is a 21-hydroxy steroid. |
| Synonyms | (6α)-6-Chloro-17,21-dihydroxypregna-1,4-diene-3,11,20-trione; 6α-Chloro-1,4-pregnadiene-17α,21-diol-3,11,20-trione; 6α-Chloro-17,21-dihydroxypregna-1,4-diene-3,11,20-trione; Chloroprednisone; |
| PubChem Compound | 3034026 |
| Last Modified | Nov 11 2021 |
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